![molecular formula C6H9F3O B2770411 2-(1-(Trifluoromethyl)cyclopropyl)ethan-1-ol CAS No. 1984826-70-1](/img/structure/B2770411.png)
2-(1-(Trifluoromethyl)cyclopropyl)ethan-1-ol
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Overview
Description
2-(1-(Trifluoromethyl)cyclopropyl)ethan-1-ol is a useful research compound. Its molecular formula is C6H9F3O and its molecular weight is 154.132. The purity is usually 95%.
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Scientific Research Applications
Uncatalyzed Reaction of Alkynes with 1,2-Dipoles
Researchers have utilized 2-(pyridinium-1-yl)-1,1-bis(triflyl)ethanides as 1,2-dipole precursors in a metal-free direct [2+2] cycloaddition reaction of alkynes, leading to the formation of substituted cyclobutenes. This protocol highlights a mild and facile uncatalyzed method that operates at room temperature, requiring neither irradiation nor heating, demonstrating the potential of trifluoromethylated compounds in facilitating novel synthetic routes (Alcaide, Almendros, Fernández, & Lázaro‐Milla, 2015).
Efficient Synthesis of Conjugated Enynes
The triflic acid catalyzed ring opening of a variety of 1-cyclopropyl-2-propyn-1-ols with alcohols has been reported as an efficient synthetic route to conjugated enynes. This method is operationally straightforward and produces high yields under mild conditions, showcasing the application of cyclopropyl and trifluoromethyl groups in the synthesis of complex organic molecules (Mothe & Chan, 2009).
Enantioselective Synthesis of Cyclopropanes
The reaction of 1-aryl-2,2,2-trifluorodiazoethanes with alkenes, catalyzed by a dirhodium complex, has been used to generate trifluoromethyl-substituted cyclopropanes with high diastereoselectivity and enantioselectivity. This research underscores the significance of trifluoromethylated compounds in the enantioselective synthesis, a critical aspect of developing pharmaceuticals and agrochemicals (Denton, Sukumaran, & Davies, 2007).
Practical Enzymatic Process for Chiral Intermediates
A ketoreductase (KRED) has been utilized to transform 2-chloro-1-(3,4-difluorophenyl)ethanone into a vital chiral intermediate for the synthesis of Ticagrelor, an effective treatment for acute coronary syndromes. This process is green, environmentally sound, and showcases the application of enzymatic processes in the synthesis of medically significant compounds (Guo et al., 2017).
Deoxyfluorination of Alcohols
The use of 3,3-difluoro-1,2-diarylcyclopropenes as deoxyfluorination reagents for alcohols has been reported, representing a novel approach in the modification of organic molecules. This method highlights the reactivity-tunable nature of these reagents and their application in selective fluorination processes, critical for the development of pharmaceuticals and agrochemicals (Li, Ni, Wang, & Hu, 2016).
Mechanism of Action
Mode of Action
It’s known that the trifluoromethyl group often imparts unique properties to a molecule, such as increased lipophilicity, which can influence how it interacts with its targets .
Pharmacokinetics
Its bioavailability, how it is absorbed and distributed in the body, how it is metabolized, and how it is excreted, are all areas that require further investigation .
Properties
IUPAC Name |
2-[1-(trifluoromethyl)cyclopropyl]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9F3O/c7-6(8,9)5(1-2-5)3-4-10/h10H,1-4H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQUSQNGRCXYILE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(CCO)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9F3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1984826-70-1 |
Source
|
Record name | 2-[1-(trifluoromethyl)cyclopropyl]ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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